4-fluoro-N-[2-(3-oxo-2,9-diazaspiro[5.5]undec-2-yl)ethyl]benzamide hydrochloride

• IUPAC Name: 4-fluoro-N-[2-(3-oxo-2,9-diazaspiro[5.5]undecan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C18H24FN3O2/c19-15-3-1-14(2-4-15)17(24)21-11-12-22-13-18(6-5-16(22)23)7-9-20-10-8-18/h1-4,20H,5-13H2,(H,21,24)
• InChI Key: NXXGQEOCEVVGBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNCC2)CN(C1=O)CCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H24FN3O2
• Molecular Weight: 333.4 g/mol

Description

4-fluoro-N-[2-(3-oxo-2,9-diazaspiro[5.5]undec-2-yl)ethyl]benzamide hydrochloride, also known as FDU-PB-22, is a synthetic cannabinoid that is structurally similar to the psychoactive compound found in marijuana. It was first synthesized in 2012 and has been used in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[2-(3-oxo-2,9-diazaspiro[5.5]undec-2-yl)ethyl]benzamide hydrochloride is similar to that of marijuana. It binds to the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of marijuana. This binding results in a release of neurotransmitters such as dopamine and serotonin, which are responsible for the feelings of euphoria and relaxation associated with marijuana use.
Biochemical and Physiological Effects:
This compound has been found to have similar biochemical and physiological effects to marijuana. It has been shown to reduce pain and inflammation in animal models, as well as reduce anxiety and depression. This compound has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-[2-(3-oxo-2,9-diazaspiro[5.5]undec-2-yl)ethyl]benzamide hydrochloride in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. This makes it easier to study the effects of cannabinoids on the body in a controlled environment. However, one limitation is that this compound is a relatively new compound, and there is still much that is unknown about its effects on the body.

Future Directions

There are several future directions for research on 4-fluoro-N-[2-(3-oxo-2,9-diazaspiro[5.5]undec-2-yl)ethyl]benzamide hydrochloride. One area of research is the development of new synthetic cannabinoids that have a higher affinity for the CB1 and CB2 receptors in the brain. Another area of research is the development of new drugs that target the CB1 and CB2 receptors for the treatment of pain, inflammation, and anxiety. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound on the body.

Synthesis Methods

The synthesis of 4-fluoro-N-[2-(3-oxo-2,9-diazaspiro[5.5]undec-2-yl)ethyl]benzamide hydrochloride involves the reaction of 4-fluorobenzoyl chloride with 2-amino-3,9-dioxo-2,9-diazaspiro[5.5]undecane in the presence of a base such as triethylamine. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of this compound.

Scientific Research Applications

4-fluoro-N-[2-(3-oxo-2,9-diazaspiro[5.5]undec-2-yl)ethyl]benzamide hydrochloride has been used in scientific research to study the effects of cannabinoids on the body. It has been found to have a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of marijuana. This compound has been used to study the effects of cannabinoids on pain, inflammation, and anxiety.